Cas no 937018-36-5 (4’-Methylumbelliferyl 2,3,4,-Tri-O-acetyl-β-D-glucopyranoside)

• Product Name: 4’-Methylumbelliferyl 2,3,4,-Tri-O-acetyl-β-D-glucopyranoside
• CAS No: 937018-36-5
• MF: C₂₂H₂₄O₁₁
• MW: 464.419367790222
• CID: 999971
• PubChem ID: 16126095
• Update Time: 2025-06-14

4’-Methylumbelliferyl 2,3,4,-Tri-O-acetyl-β-D-glucopyranoside Chemical and Physical Properties

Names and Identifiers

• 4’-Methylumbelliferyl 2,3,4,-Tri-O-acetyl-β-D-glucopyranoside
• 4-Methyl-7-[(2,3,4-tri-O-acetyl-β-D-glucopyranosyl)oxy]-2H-1-benzopyran-2-one
• 4’-Methylumbellifery
• 4’-METHYLUMBELLIFERYL 2,3,4,-TRI-O-ACETYL-ك-D-GLUCOPYRANOSIDE
• 4'-MethyluMbelliferyl 2,3,4,-Tri-O-acetyl-β-D-glucopyranoside
• 4-methylumbelliferyl-2,3,4-tri-O-acetyl-β-glucopyranoside
• 4'-METHYLUMBELLIFERYL 2,3,4,-TRI-O-ACETYL-BETA-D-GLUCOPYRANOSIDE
• 4'-METHYLUMBELLIFERYL 2,3,4,-TRI-O-ACETYL-SS-D-GLUCOPYRANOSIDE
• 4-Methyl-7-[(2,3,4-tri-O-acetyl-beta-D-glucopyranosyl)oxy]-2H-1-benzopyran-2-one
• DTXSID101138849
• CID 46783744
• 4'-Methylumbelliferyl 2,3,4,-Tri-O-acetyl- beta -D-glucopyranoside
• 937018-36-5
• 4-Methyl-7-[(2,3,4-tri-O-acetyl-I(2)-D-glucopyranosyl)oxy]-2H-1-benzopyran-2-one

• Inchi： 1S/C22H24O11/c1-10-7-18(27)32-16-8-14(5-6-15(10)16)31-22-21(30-13(4)26)20(29-12(3)25)19(28-11(2)24)17(9-23)33-22/h5-8,17,19-23H,9H2,1-4H3/t17-,19-,20+,21-,22-/m1/s1
• InChI Key： FKGDWIJBIHCCST-MIUGBVLSSA-N
• SMILES： O1[C@H]([C@@H]([C@H]([C@@H]([C@H]1CO)OC(C)=O)OC(C)=O)OC(C)=O)OC1=CC=C2C(C)=CC(=O)OC2=C1

Computed Properties

• Exact Mass: 464.13200
• Monoisotopic Mass: 464.13186158g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 33
• Rotatable Bond Count: 9
• Complexity: 806
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 144Ų

Experimental Properties

• Density: 1.405
• Boiling Point: 600.19°C at 760 mmHg
• Flash Point: 203.677°C
• Refractive Index: 1.572
• PSA: 147.80000
• LogP: 0.99250

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives Coumarin glycosides

Additional information on 4’-Methylumbelliferyl 2,3,4,-Tri-O-acetyl-β-D-glucopyranoside

Comprehensive Guide to 4’-Methylumbelliferyl 2,3,4,-Tri-O-acetyl-β-D-glucopyranoside (CAS No. 937018-36-5): Properties, Applications, and Research Insights

In the rapidly evolving field of biochemical research and diagnostic applications, 4’-Methylumbelliferyl 2,3,4,-Tri-O-acetyl-β-D-glucopyranoside (CAS No. 937018-36-5) has emerged as a critical fluorogenic substrate. This compound, often abbreviated as MUG-TriAc, is widely recognized for its role in enzyme assays, particularly in studying glycosidase activity. Researchers and pharmaceutical developers frequently search for high-purity fluorogenic substrates, enzyme kinetics tools, and β-glucosidase assays, making this compound a focal point in modern biochemistry.

The molecular structure of 4’-Methylumbelliferyl 2,3,4,-Tri-O-acetyl-β-D-glucopyranoside features a β-D-glucopyranoside backbone with acetyl groups at the 2, 3, and 4 positions, coupled with a 4-methylumbelliferyl (4-MU) moiety. This design enables the compound to serve as a sensitive probe for hydrolytic enzymes. When the glycosidic bond is cleaved by enzymes like β-glucosidase, the released 4-methylumbelliferone fluoresces under UV light, allowing for quantitative analysis. This mechanism aligns with the growing demand for non-radioactive detection methods and high-throughput screening technologies.

Recent trends in life sciences highlight the importance of carbohydrate-active enzymes (CAZymes) in drug discovery and biomarker development. 4’-Methylumbelliferyl 2,3,4,-Tri-O-acetyl-β-D-glucopyranoside is frequently cited in studies investigating lysosomal storage disorders, such as Gaucher disease, where β-glucosidase deficiency is a key diagnostic marker. The compound’s stability and low background fluorescence make it ideal for clinical diagnostics and personalized medicine applications, topics that dominate current scientific discussions.

From a synthetic chemistry perspective, the tri-O-acetyl protection in MUG-TriAc enhances its solubility in organic solvents, facilitating its use in multi-step enzymatic reactions. This property is particularly valuable in glycobiology research, where modified sugars are employed to study cell-surface interactions and immune responses. The compound’s CAS No. 937018-36-5 is often cross-referenced in patents related to glycosynthase engineering and biocatalysis, reflecting its industrial relevance.

Quality control of 4’-Methylumbelliferyl 2,3,4,-Tri-O-acetyl-β-D-glucopyranoside is another area of interest. Analytical techniques like HPLC purity testing and mass spectrometry are commonly searched in conjunction with this compound, underscoring the need for reproducible assay performance. Suppliers emphasizing ≥98% purity and batch-to-batch consistency are preferred by researchers, as these factors directly impact enzyme kinetic measurements and diagnostic accuracy.

Environmental and safety considerations also play a role in the compound’s usage. While not classified as hazardous, proper storage at -20°C and protection from moisture are recommended to maintain stability. These protocols align with broader laboratory best practices for fluorescent probes, a topic gaining traction in green chemistry forums.

In summary, 4’-Methylumbelliferyl 2,3,4,-Tri-O-acetyl-β-D-glucopyranoside (CAS No. 937018-36-5) bridges fundamental research and applied science. Its versatility in enzyme mechanism studies, diagnostic kits, and drug development pipelines ensures its continued prominence. As the scientific community shifts toward precision medicine and automated bioassays, this compound remains a cornerstone for innovations in molecular diagnostics and therapeutic monitoring.